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Compound of Interest

Compound Name: 2-Methoxy-2-methylheptane

Cat. No.: B3057090 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of 2-Methoxy-2-
methylheptane in a laboratory setting. Adherence to these protocols is crucial to ensure

personnel safety and maintain the integrity of research.

Introduction
2-Methoxy-2-methylheptane (C9H20O) is a tertiary ether that sees application as a solvent

and as a fuel additive.[1][2] While it has low toxicity, it is a flammable liquid and vapor, and may

cause an allergic skin reaction.[3][4] Understanding its properties and associated hazards is

essential for its safe use in research and development.

Hazard Identification and Classification
2-Methoxy-2-methylheptane is classified as a flammable liquid.[3] It is also harmful if inhaled

and is toxic to aquatic life with long-lasting effects.

GHS Classification:[3]

Flammable liquids - Category 3

Skin sensitization - Category 1B

Hazardous to the aquatic environment, long-term hazard - Category 3
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Hazard Statements:[3]

H226: Flammable liquid and vapor.

H317: May cause an allergic skin reaction.

H332: Harmful if inhaled.

H411: Toxic to aquatic life with long lasting effects.

H412: Harmful to aquatic life with long lasting effects.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-Methoxy-2-methylheptane is

provided in the table below.
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Property Value Reference

Molecular Formula C9H20O [3][5]

Molecular Weight 144.25 g/mol [2][3][5]

Purity 97% [5]

Appearance

Not explicitly stated, but

related compounds are clear,

colorless liquids.

Odor Not available

Boiling Point
116 °C @ 761 mmHg (for 2-

Methylheptane)

Melting Point
-108.9 °C (for 2-

Methylheptane)

Flash Point
4 °C (39.20 °F) (for 2-

Methylheptane)
[6]

Density
0.6980 g/cm3 (for 2-

Methylheptane)

Solubility in water
Insoluble (for 2-

Methylheptane)

Note: Some data points are for the related compound 2-Methylheptane and should be used as

an estimate.

Safe Handling and Storage Protocols
4.1. Personal Protective Equipment (PPE)

Before handling 2-Methoxy-2-methylheptane, all personnel must be equipped with the

following PPE:

Eye Protection: Chemical safety goggles or a face shield.
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Hand Protection: Appropriate chemical-resistant gloves (e.g., nitrile or polyvinyl alcohol).[7]

Disposable gloves should be replaced immediately if contaminated.[7]

Skin and Body Protection: A lab coat and closed-toe shoes are mandatory.[8] For larger

quantities or potential for splashing, a chemical-resistant apron should be worn.

Respiratory Protection: Work should be conducted in a well-ventilated area or under a

chemical fume hood to avoid inhaling vapors. If vapors or aerosols are generated,

respiratory protection may be required.

4.2. Receiving and Inspection Protocol

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the container is properly labeled with the chemical name, concentration, and

hazard symbols.

Ensure the container is tightly closed.

Record the date of receipt on the container.

Store the chemical in a designated, appropriate location immediately.

4.3. Storage Protocol

Store 2-Methoxy-2-methylheptane in a cool, dry, and well-ventilated area away from

sources of ignition.[6]

Keep containers tightly closed to prevent the escape of vapors.

Store in a designated flammables cabinet.[6]

Store separately from oxidizing agents and incompatible materials.[9]

Use secondary containment trays to minimize the spread of potential spills.[10]

Do not store in a refrigerator that is not explosion-proof.[8]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

http://www.docs.csg.ed.ac.uk/Safety/general/ethers/handling.pdf
http://www.docs.csg.ed.ac.uk/Safety/general/ethers/handling.pdf
https://www.scribd.com/document/822669174/Laboratory-Safety-Guideline-Diethyl-ether
https://www.benchchem.com/product/b3057090?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/86674.pdf
https://pim-resources.coleparmer.com/sds/86674.pdf
https://health-safety.ed.ac.uk/guidance/hazardous-substances/ethers
https://nextgen-protocols.org/guidelines-for-safe-laboratory-practices/
https://www.scribd.com/document/822669174/Laboratory-Safety-Guideline-Diethyl-ether
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3057090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4.4. Dispensing Protocol

All dispensing of 2-Methoxy-2-methylheptane must be conducted inside a certified

chemical fume hood to minimize inhalation exposure.

Ground and bond containers when transferring material to prevent static discharge, which

can be an ignition source.[6]

Use spark-proof tools and explosion-proof equipment.[6]

Dispense only the amount of chemical needed for the immediate procedure to minimize the

quantity of flammable material in the work area.

Keep the container opening pointed away from the face and body.

After dispensing, securely close the container and return it to its designated storage location.

4.5. Waste Disposal Protocol

All waste containing 2-Methoxy-2-methylheptane must be treated as hazardous waste.[6]

Collect waste in a properly labeled, sealed, and compatible container.

Do not mix with other waste streams unless compatibility has been verified.

Store waste containers in a designated hazardous waste accumulation area, away from

ignition sources.

Dispose of the hazardous waste through the institution's environmental health and safety

office, following all local, state, and federal regulations.

Emergency Procedures
5.1. Spill Response

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Increase ventilation in the area, if safe to do so (e.g., open a fume hood sash).[8]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b3057090?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/86674.pdf
https://pim-resources.coleparmer.com/sds/86674.pdf
https://www.benchchem.com/product/b3057090?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/86674.pdf
https://www.scribd.com/document/822669174/Laboratory-Safety-Guideline-Diethyl-ether
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3057090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eliminate Ignition Sources: Turn off all potential ignition sources in the vicinity of the spill.[6]

Containment: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to

contain the liquid.[6] Do not use combustible materials like sawdust.[9]

Cleanup: Wearing appropriate PPE, carefully collect the absorbed material using spark-proof

tools and place it in a sealed, labeled container for hazardous waste disposal.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Reporting: Report the spill to the laboratory supervisor and the institution's environmental

health and safety office.

5.2. First Aid Measures

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.

Skin Contact: Remove all contaminated clothing immediately. Rinse the affected skin area

with plenty of water and soap. If skin irritation or an allergic reaction occurs, seek medical

attention.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek medical attention.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink one or two glasses of water. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.

Visual Workflow Diagrams
The following diagrams illustrate the key workflows for handling 2-Methoxy-2-methylheptane.
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Caption: Workflow for the safe handling of 2-Methoxy-2-methylheptane.
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Spill Occurs
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Caption: Emergency response protocol for a 2-Methoxy-2-methylheptane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lookchem.com [lookchem.com]

2. 2-Methoxy-2-methylheptane (CAS 76589-16-7) [benchchem.com]

3. 2-Methoxy-2-methylheptane | C9H20O | CID 12663431 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 2-methoxy-2-methylheptane [chembk.com]

5. industrialchemicals.gov.au [industrialchemicals.gov.au]

6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

7. docs.csg.ed.ac.uk [docs.csg.ed.ac.uk]

8. scribd.com [scribd.com]

9. Ethers | Health & Safety | Health and Safety Department [health-safety.ed.ac.uk]

10. Guidelines for Safe Laboratory Practices : NextGen Protocols [nextgen-protocols.org]

To cite this document: BenchChem. [Application Notes and Protocols for 2-Methoxy-2-
methylheptane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3057090#laboratory-handling-and-storage-of-2-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b3057090?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3057090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

